(3-Methylmorpholin-3-yl)methanol hydrochloride

• IUPAC Name: (3-methylmorpholin-3-yl)methanol;hydrochloride
• InChI: InChI=1S/C6H13NO2.ClH/c1-6(4-8)5-9-3-2-7-6;/h7-8H,2-5H2,1H3;1H
• InChI Key: VEDJNMDZCWVODJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(COCCN1)CO.Cl
• Molecular Formula: C6H14ClNO2
• Molecular Weight: 167.63 g/mol
• CAS No.: 1121-98-8

Description

(3-Methylmorpholin-3-yl)methanol hydrochloride, also known as 3-Methylmorpholinium chloride, is a quaternary ammonium salt used as a reagent in organic synthesis and as a catalyst in a variety of reactions. It has a wide range of applications in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It has also been used in the preparation of polymers, surfactants, and other materials.

Scientific Research Applications

Methanol as a Basic Raw Material

Methanol is a widely used basic raw material, often in the form of a colorless neutral polar liquid that mixes well with water and most organic solvents. It acts as a solvent for many inorganic salts due to its polarity. Methanol is also highly flammable and toxic, requiring careful handling and safety measures (Offermanns, Schulz, Brandes, & Schendler, 2014).

Methanol and Carbon Tetrachloride Interaction

Research on the interaction between methanol and carbon tetrachloride (CCl4) reveals the competition between hydrogen bond and halogen bond interactions. This study provides insights into the molecular-level interactions in methanol and CCl4 mixtures, which are important in atmospheric chemical activities and aerosol formation (Pal, Agrawal, Chakraborty, & Chakraborty, 2020).

Synthesis of Amides and Esters

Methanol plays a role in the synthesis of amides and esters, as demonstrated in the quantitative synthesis of 4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride. This compound is effective in producing corresponding amides and esters under atmospheric conditions without drying the solvent (Kunishima et al., 1999).

Role in Organic Synthesis

Methanol is used in organic synthesis due to its role as a potential hydrogen source and C1 synthon. It's utilized in various reactions, including selective N-methylation of amines and transfer hydrogenation of nitroarenes, highlighting its synthetic value (Sarki et al., 2021).

Methanol in Chemical Compounds Synthesis

As the simplest alcohol, methanol is considered a key building block for more complex chemical structures. Its conversion to other compounds like acetic acid, methyl tertiary butyl ether, and dimethyl ether demonstrates its versatility (Dalena et al., 2018).

Amino Acid Methyl Ester Hydrochlorides Synthesis

Methanol is involved in the synthesis of amino acid methyl ester hydrochlorides, showing compatibility with various amino acids (Li & Sha, 2008).

Methanol and Water Mixture Studies

The study of methanol-water mixtures has revealed molecular segregation phenomena, important for understanding the anomalous thermodynamics of these systems (Dixit et al., 2002).

Methanol in Biological Production

Methanol is highlighted as a building block in bioprocess technology, with potential in developing economically competitive bioprocesses based on methanol as an alternative carbon source (Schrader et al., 2009).

Catalytic Oxidation and Biodiesel Production

Methanol plays a role in catalytic oxidation and biodiesel production. Studies on catalysts like 4-allyl-4-methylmorpholin-4-ium bromine demonstrate its application in improving methyl ester yields in biodiesel production (Lin et al., 2013).